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Compound of Interest

Compound Name: 306-012B

Cat. No.: B10829778

Essential Safety and Handling of 306-012B

For researchers, scientists, and drug development professionals, the safe handling of
investigational compounds like 306-O12B is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe handling of 306-0O12B in a laboratory setting.

Chemical Information: 306-012B is an ionizable cationic lipidoid used in the formation of lipid
nanoparticles (LNPs) for research, particularly in the liver-targeted delivery of nucleic acids.[1]
[2][3][4] The toxicological and pharmacological properties of this compound are not fully known,
and it should be handled with care as a chemical of unknown toxicity.[1][5]

Hazard ldentification:
» Signal Word: Warning
» Hazard Statements:
o H302: Harmful if swallowed
o H315: Causes skin irritation
o H319: Causes serious eye irritation

o H335: May cause respiratory irritation
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Personal Protective Equipment (PPE)

Based on the available hazard information and general laboratory safety protocols for handling
chemicals of unknown toxicity, the following personal protective equipment is recommended.

PPE Category Specification

Chemical-resistant gloves (e.g., Nitrile,
) Neoprene). Inspect gloves for tears or punctures
Hand Protection _
before and during use. Change gloves

frequently and immediately if contaminated.

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield may be required

for splash hazards.

A lab coat or chemical-resistant apron should be
Skin and Body Protection worn. Ensure full coverage of arms. Closed-toe

shoes are mandatory.

Work in a well-ventilated area, preferably a
_ _ chemical fume hood, to minimize inhalation
Respiratory Protection , L _
exposure. If respiratory irritation is possible, use

a NIOSH-approved respirator.

Experimental Protocols: Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of 306-
012B.

Storage and Preparation:

o Storage: Store 306-0O12B as an oil at -20°C, protected from moisture and light.[1][5]
Solutions of 306-012B should also be stored at -20°C.[1][5]

e Preparation:

o Allow the container to warm to room temperature in a desiccator before opening to prevent
condensation.
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o All handling of the neat oil or its solutions should be conducted in a chemical fume hood.

o Use only authorized and properly calibrated equipment (pipettes, balances, etc.).

o 306-012B is soluble in Methanol, ethanol, and DMSO.[1][5]

Safe Handling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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